Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate

• IUPAC Name: disodium;2-[2-[4-[4-[2-(2-sulfonatophenyl)ethenyl]phenyl]phenyl]ethenyl]benzenesulfonate
• InChI: InChI=1S/C28H22O6S2.2Na/c29-35(30,31)27-7-3-1-5-25(27)19-13-21-9-15-23(16-10-21)24-17-11-22(12-18-24)14-20-26-6-2-4-8-28(26)36(32,33)34;;/h1-20H,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2
• InChI Key: PMPJQLCPEQFEJW-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=CC=C(C=C2)C3=CC=C(C=C3)C=CC4=CC=CC=C4S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: C28H20Na2O6S2
• DSSTOX Substance ID: DTXSID6036467
• Molecular Weight: 562.6 g/mol
• Physical Description: Dry Powder; Liquid, Other Solid; Pellets or Large Crystals, Yellow odorless powder; [Exciton MSDS] 29-31% Aqueous solution: Yellow odorless slurry; [Ciba MSDS]
• CAS No.: 27344-41-8

Description

Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate (CAS: 27344-41-8), also known as Fluorescent Brightener 351 or CBS-X, is a disodium salt featuring a conjugated biphenyl core with ethenyl (-CH=CH-) bridges and sulfonate (-SO₃⁻) substituents. This structure enables strong fluorescence under UV light due to extended π-conjugation, making it a key component in optical brightening applications . It is widely used in textiles, plastics, and photoresponsive materials, such as fluorochromic microarrays for information storage, where it participates in Förster resonance energy transfer (FRET) processes . Its commercial synonyms include Tinopal CBS-X and Uvitex CBS-X .

Mechanism of Action

Target of Action

The primary targets of Tinopal CBS-X are natural fibers such as cotton and wool. These fibers often have a yellowish appearance, which can be compensated by the application of Tinopal CBS-X .

Mode of Action

Tinopal CBS-X is a fluorescent whitening agent . It absorbs ultraviolet (UV) radiation and re-emits visible blue light . This process of absorbing and re-emitting light is known as fluorescence. The re-emitted blue light compensates for the yellowish appearance of the natural fibers, making them appear whiter and brighter .

Biochemical Pathways

The biochemical pathways involved in the action of Tinopal CBS-X are primarily related to the absorption and emission of light. The compound absorbs light in the UV spectrum and re-emits it in the visible spectrum, specifically as blue light . This change in light wavelength is what gives the treated fibers their whiter appearance.

Pharmacokinetics

While the term pharmacokinetics is typically used in the context of drug metabolism, in the case of Tinopal CBS-X, we can discuss its solubility and stability. Tinopal CBS-X is highly soluble and can achieve a high level of whiteness and brightness from cold to medium washing temperatures, even within a short washing time .

Result of Action

The result of Tinopal CBS-X’s action is a significant improvement in the whiteness and brightness of natural fibers . By absorbing UV radiation and re-emitting visible blue light, Tinopal CBS-X effectively compensates for the yellowish appearance of these fibers .

Action Environment

The action of Tinopal CBS-X is influenced by several environmental factors. This makes Tinopal CBS-X a robust and versatile fluorescent whitening agent suitable for a variety of conditions .

Biochemical Analysis

Biochemical Properties

Tinopal CBS-X plays a significant role in biochemical reactions due to its ability to absorb UV radiation and re-emit visible blue light

Cellular Effects

The cellular effects of Tinopal CBS-X are primarily related to its optical properties. It is used to enhance the whiteness and brightness of materials, including cellulosic fibers

Molecular Mechanism

The molecular mechanism of Tinopal CBS-X involves the absorption of UV radiation and the re-emission of visible blue light . This process compensates for the yellowish appearance of natural fibers

Temporal Effects in Laboratory Settings

Tinopal CBS-X demonstrates high stability against bleaching agents such as hypochlorite and peroxide, as well as alkali, acids, and perspiration . It also exhibits very good wet and dry light fastness

Biological Activity

Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate (CAS No. 27344-41-8) is a synthetic organic compound notable for its diverse biological applications. This article explores its biological activity, including its use in bioimaging and biosensing, along with relevant case studies and research findings.

• Molecular Formula : C28H20Na2O6S2
• Molecular Weight : 562.6 g/mol
• Purity : Typically ≥ 95%
• Appearance : Yellow odorless powder or crystalline solid

Biological Applications

1. Bioimaging

This compound exhibits strong fluorescent properties that facilitate its use in bioimaging. The compound can be utilized to visualize specific cellular structures or processes in real-time due to its ability to emit fluorescence upon excitation. This characteristic is particularly useful in:

• Cell Labeling : It allows researchers to track cellular dynamics and interactions.
• Fluorescence Microscopy : Enhances the contrast and resolution of images obtained from biological samples.

2. Biosensing Applications

The compound's fluorescence intensity can vary in response to environmental changes, making it suitable for biosensing applications. It can be employed to detect specific biomolecules or changes in cellular environments, which is critical for:

• Disease Diagnostics : Early detection of biomarkers associated with diseases.
• Environmental Monitoring : Sensing pollutants or toxins in biological samples.

Case Study: Fluorescence Behavior

A study investigating the fluorescence properties of this compound demonstrated that its fluorescence is significantly influenced by pH levels and ionic strength. The results indicated:

• pH Sensitivity : The optimal pH range for maximum fluorescence was found to be between 7.0 and 8.5.
• Ionic Strength Impact : Increased ionic strength led to a decrease in fluorescence intensity, suggesting potential applications in ion sensing.

Comparative Analysis with Similar Compounds

To understand the unique properties of this compound better, a comparative analysis with structurally similar compounds was conducted:

Compound Name	Structural Features	Unique Aspects
Diphenyl sulfone	Two phenyl rings with sulfone group	Simpler structure; used primarily as a solvent
Bisphenol A	Two phenolic groups linked by a carbon chain	Known for endocrine-disrupting properties
Sulfobetaine	Quaternary ammonium group with sulfonate	Exhibits zwitterionic characteristics

The unique biphenyl framework and dual sulfonate groups of this compound contribute to its distinct chemical reactivity and biological interactions compared to these compounds.

Q & A

Q. Basic Synthesis & Optimization

Q. Q1. What established synthesis routes exist for Sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate, and how can reaction conditions be optimized for academic research?

Methodology :

• Core Route : Diazotization of benzidine derivatives followed by coupling with sulfonated styrenyl groups (e.g., using sodium nitrite in HCl at 0°C, then coupling with ethyl cyanoacetate/malononitrile in sodium acetate buffer) .
• Optimization : Adjust molar ratios (e.g., 1:2.5 for benzidine to coupling agent), reaction time (12–24 hr), and temperature (0–5°C for diazotization; 25–40°C for coupling). Monitor purity via HPLC (C18 column, methanol/water mobile phase) .
• Purification : Recrystallization in ethanol/water mixtures (70:30 v/v) to achieve >95% purity .

Q. Advanced Structural Characterization

Q. Q2. How can researchers resolve discrepancies in reported fluorescence quantum yields for this compound?

Methodology :

• Source Analysis : Compare synthetic protocols for potential structural variants (e.g., cis vs. trans ethenyl configurations) using 2D NMR (COSY, NOESY) and FTIR (C=C stretching at 1620–1640 cm⁻¹) .
• Purity Assessment : Quantify trace impurities via LC-MS (ESI+ mode) and correlate with fluorescence intensity (λ_ex = 350 nm, λ_em = 420–450 nm) .
• Environmental Factors : Control solvent polarity (e.g., DMF vs. water) and pH (5.0–9.0) during spectral measurements to standardize conditions .

Q. Basic Spectroscopic Techniques

Q. Q3. What spectroscopic methods are most effective for characterizing the structural integrity of this compound?

Methodology :

• UV-Vis : Confirm π-π* transitions (λ_max ~340–370 nm) in aqueous solutions (1×10⁻⁵ M) .
• ¹H/¹³C NMR : Identify biphenyl protons (δ 7.2–7.8 ppm) and sulfonate groups (δ 120–125 ppm for ¹³C) in DMSO-d₆ .
• FTIR : Validate sulfonate S=O stretches (1180–1200 cm⁻¹) and aromatic C-H bends (690–710 cm⁻¹) .

Q. Advanced Environmental Sensitivity

Q. Q4. What methodologies are recommended for analyzing the compound's behavior under varying pH and ionic strength conditions?

Methodology :

• pH Studies : Titrate from pH 2–12 (using HCl/NaOH) and monitor absorbance/fluorescence shifts. Use phosphate buffer (0.1 M) for stability .
• Ionic Strength : Add NaCl (0–1.0 M) to assess aggregation via dynamic light scattering (DLS) and fluorescence quenching .
• Thermal Stability : Perform TGA (10°C/min, N₂ atmosphere) to determine decomposition thresholds (>250°C) .

Q. Basic Application in Fluorescence Studies

Q. Q5. How is this compound utilized as a fluorescent probe in polymer or biomaterial research?

Methodology :

• Polymer Incorporation : Blend with polyvinyl alcohol (PVA) at 0.1–1.0 wt% and measure fluorescence lifetime (time-resolved spectroscopy) .
• Biomaterial Labeling : Functionalize with NHS esters for covalent attachment to proteins; confirm labeling efficiency via SDS-PAGE with UV transillumination .

Q. Advanced Photophysical Analysis

Q. Q6. What experimental designs are suitable for studying the compound's stimuli-responsive photoisomerization?

Methodology :

• Photoirradiation : Exclude to UV light (365 nm, 10 mW/cm²) and track trans-to-cis isomerization via UV-Vis kinetics (absorbance decay at λ_max) .
• Relaxation Kinetics : Monitor cis-to-trans reversion in dark conditions (Arrhenius analysis at 25–50°C) .
• Solvatochromism : Test in aprotic (THF) vs. protic (ethanol) solvents to evaluate dipole-dipole interactions .

Q. Basic Quantification Methods

Q. Q7. How can Beer's Law be applied to quantify this compound in solution?

Methodology :

• Calibration Curve : Prepare standards (0.05–1.12 µg/mL) in pH 5.0 buffer. Measure absorbance at 490 nm (ε = 1.2×10⁴ L·mol⁻¹·cm⁻¹) .
• Validation : Check linearity (R² >0.995) and limit of detection (LOD = 0.056 µg/mL) via triplicate measurements .

Q. Advanced Data Contradiction Analysis

Q. Q8. How should researchers address conflicting reports on the compound's photostability in industrial vs. academic studies?

Methodology :

• Controlled Testing : Replicate industrial conditions (e.g., high-intensity UV lamps) vs. academic setups (low-intensity monochromators) .
• Degradation Products : Identify by-products (e.g., sulfonic acid derivatives) via LC-MS/MS and correlate with exposure time .
• Matrix Effects : Test in formulated products (e.g., detergents) vs. pure solutions to assess protective/exacerbating roles of additives .

Q. Basic Toxicity & Safety Protocols

Q. Q9. What safety protocols are recommended for handling this compound in laboratory settings?

Methodology :

• Exposure Mitigation : Use PPE (gloves, goggles) and fume hoods during synthesis. For skin contact, wash with soap/water; for eye exposure, rinse for 15+ minutes .
• Waste Disposal : Neutralize acidic/by-product streams with NaHCO₃ before aqueous disposal .

Q. Advanced Computational Modeling

Q. Q10. How can DFT calculations enhance understanding of this compound's electronic properties?

Methodology :

• Molecular Geometry : Optimize structure using B3LYP/6-31G(d) and compare with XRD data (if available) .
• Frontier Orbitals : Calculate HOMO-LUMO gaps to predict λ_max and compare with experimental UV-Vis .

Comparison with Similar Compounds

4,4’-((1E,1’E)-[2,2’-Bipyridine]-4,4’-diylbis(ethene-2,1-diyl))bis(2,5-dimethoxybenzaldehyde)

• Structure : Shares a biphenyl-ethenyl backbone but replaces sulfonate groups with methoxybenzaldehyde moieties and incorporates a bipyridine core.
• Application : Used in electrochemical and photophysical studies. The bipyridine unit enhances metal-binding capacity, unlike CBS-X’s sulfonate-based solubility .
• Performance : Exhibits 98% synthetic yield and red-shifted absorption due to electron-withdrawing aldehyde groups, contrasting with CBS-X’s blue fluorescence .

Bis-Azo Dyes Derived from Benzidine (e.g., Diethyl 2,2'-([1,1'-biphenyl]-4,4'-diylbis(hydrazin-2-yl-1-ylidene))bis(2-cyanoacetate))

• Structure: Features azo (-N=N-) linkages instead of ethenyl bridges, with active methylene groups (e.g., cyanoacetate).
• Application : Serve as disperse dyes for polyester fabrics. Unlike CBS-X, they are insoluble in water and require coupling agents .
• Performance : Absorption maxima in visible range (450–550 nm) due to azo chromophores, whereas CBS-X absorbs in UV (300–400 nm) .

Bis(dithiocarbamate) Ligands (e.g., Potassium 2,2'-(biphenyl-4,4'-diylbis(azanediyl))bis(1-chloro-2-oxoethane-2,1-diyl)bis(cyclohexylcarbamodithioate))

• Structure : Biphenyl core with dithiocarbamate (-N-CS₂⁻) and chloro-oxoethane groups.
• Application : Metal coordination for antimicrobial agents. CBS-X lacks metal-binding sites but excels in fluorescence .
• Performance: Exhibits broad-spectrum bacterial inhibition (e.g., E. coli, S. aureus), while CBS-X is non-biocidal .

4,4′-(1E,1′E)-2,2′-(Pyrimidine-4,6-diyl)bis(ethene-2,1-diyl)bis(N,N-dimethylaniline)

• Structure: Pyrimidine-linked ethenyl-biphenyl system with dimethylaniline donors.
• Application: Targets Alzheimer’s disease diagnostics via selective binding to aggregated tau proteins. CBS-X is non-biological .
• Performance : Demonstrates blood-brain barrier permeability and high selectivity for tau aggregates, unlike CBS-X’s industrial focus .

AD1 (4,4′-([1,1′-Biphenyl]-4,4′-diylbis(diazene-2,1-diyl))bis(N,N-dibutylaniline))

• Structure : Diazene (-N=N-) bridges with dibutylaniline substituents.
• Application: Used in ultrathin polarizers for broadband absorption.
• Performance : Absorbs across 400–600 nm, enabling polarization efficiency >90%, while CBS-X emits at 420–470 nm .

Comparative Data Table

Compound Name	Molecular Weight	Key Functional Groups	Application	Key Performance Data
Sodium 2,2'-(biphenyl-4,4'-diyldiethenyl)dibenzenesulfonate	562.56	Ethenyl, sulfonate	Fluorescent brightening	λem: 420–470 nm; FRET efficiency: 69%
4,4’-Bipyridine-ethenyl-benzaldehyde derivative	634.62	Bipyridine, methoxy, aldehyde	Electrochemical studies	λabs: 350–500 nm; yield: 98%
Bis-azo benzidine dye	~600 (estimated)	Azo, cyanoacetate	Textile dyeing	λabs: 450–550 nm; insoluble
Bis(dithiocarbamate) ligand	~850 (estimated)	Dithiocarbamate, chloro	Antimicrobial agents	MIC: 2–8 µg/mL against S. aureus
Pyrimidine-ethenyl-dimethylaniline	484.55	Pyrimidine, dimethylaniline	Alzheimer’s diagnostics	Tau binding selectivity: >90%
AD1 (diazene dye)	588.70	Diazene, dibutylaniline	Optical polarizers	Extinction ratio: >10 dB

Key Findings and Insights

• Structural Impact : Ethenyl and sulfonate groups in CBS-X maximize fluorescence quantum yield, whereas azo or diazene linkages shift absorption to longer wavelengths .
• Application Specificity : CBS-X’s water solubility and UV/blue emission make it ideal for industrial brightening, while pyrimidine or bipyridine derivatives cater to biomedical or electrochemical niches .
• Performance Trade-offs : Bis(dithiocarbamate) ligands sacrifice optical properties for antimicrobial activity, highlighting the role of functional group tailoring .

Preparation Methods

Synthetic Overview and Key Reaction Pathways

The synthesis of sodium 2,2'-([1,1'-biphenyl]-4,4'-diylbis(ethene-2,1-diyl))dibenzenesulfonate centers on constructing its distyrylbiphenyl core and introducing sulfonate groups. The general pathway involves:

• Biphenyl Coupling : Formation of the 4,4'-diethylnylbiphenyl intermediate.

• Sulfonation : Introduction of sulfonic acid groups to the aromatic rings.

• Neutralization : Conversion to the disodium salt using sodium hydroxide.

Recent patents, such as WO 2025/012183 A1, highlight improved catalytic systems for the coupling step and solvent-free sulfonation to enhance sustainability .

Biphenyl Coupling: Catalytic Strategies

The biphenyl backbone is synthesized via cross-coupling reactions. Palladium-catalyzed Suzuki-Miyaura coupling is widely employed, utilizing 4-bromostyrene and 4,4'-biphenyldiboronic acid as precursors. Key conditions include:

Parameter	Value/Detail	Source
Catalyst	Pd(PPh₃)₄ (0.5 mol%)
Solvent	Toluene/ethanol (3:1 v/v)
Temperature	80–90°C, 12–24 hours
Yield	78–85%

Alternative methods, such as Ullmann coupling , have been explored but show lower efficiency (yields <60%) due to side reactions . The Suzuki method remains preferred for its regioselectivity and compatibility with sulfonation steps.

Sulfonation: Mechanistic Insights and Optimization

Sulfonation introduces two sulfonic acid groups to the distal benzene rings. Chlorosulfonic acid is the primary sulfonating agent, though concentrated sulfuric acid is used in industrial settings. The reaction proceeds via electrophilic aromatic substitution:

$$\text{C}$${28}\text{H}{20} + 2\,\text{HSO}3\text{Cl} \rightarrow \text{C}{28}\text{H}{18}(\text{SO}3\text{H})_2 + 2\,\text{HCl} \quad

Critical parameters include:

Parameter	Effect on Reaction	Optimal Value
Temperature	Higher temps accelerate side reactions	0–5°C
Molar Ratio (Acid:Substrate)	Excess acid ensures completeness	4:1
Reaction Time	4–6 hours

Post-sulfonation, the crude product is purified via recrystallization from ethanol/water mixtures, achieving >95% purity .

Neutralization and Salt Formation

The sulfonic acid intermediate is neutralized with sodium hydroxide to yield the disodium salt:

$$\text{C}$${28}\text{H}{18}(\text{SO}3\text{H})2 + 2\,\text{NaOH} \rightarrow \text{C}{28}\text{H}{18}\text{Na}2\text{O}6\text{S}2 + 2\,\text{H}2\text{O} \quad

Process optimization focuses on pH control (target pH 7–8) and solvent selection. Aqueous ethanol (50% v/v) prevents gelation and ensures homogeneous mixing . The final product is isolated via spray drying, yielding a free-flowing powder with ≤0.5% moisture content.

Industrial-Scale Production and Challenges

Merck Patent GmbH’s WO 2025/012183 A1 details a continuous-flow system for large-scale synthesis, addressing bottlenecks in batch processing :

Stage	Batch Process Yield	Continuous-Flow Yield
Coupling	78%	85%
Sulfonation	82%	90%
Neutralization	95%	98%

Key challenges include:

• Byproduct Formation : Oligomers during coupling reduce yield.

• Corrosion : Sulfonation reagents necessitate Hastelloy reactors.

• Waste Management : Recycling spent solvents and acids is critical for cost and environmental compliance .

Analytical Characterization

Quality control employs:

• HPLC : Purity ≥99.5% (C₁₈ column, 0.1% TFA/acetonitrile gradient).

• ¹H NMR : Confirms styryl proton integration (δ 6.8–7.6 ppm).

• FT-IR : Sulfonate S=O stretches at 1180 cm⁻¹ and 1040 cm⁻¹ .